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Compound of Interest

Compound Name: 2-METHYL-2-PENTANOL

Cat. No.: B124083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2-methyl-2-pentanol. The information is presented in a structured format to facilitate its use

in research, drug development, and scientific applications. This document includes tabulated

quantitative data, detailed experimental protocols for thermochemical measurements, and a

visualization of a key reaction pathway involving 2-methyl-2-pentanol.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of 2-methyl-2-pentanol.
This data is essential for understanding the energetic characteristics of this compound and for

performing thermodynamic calculations in various chemical and biological systems.
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Property Value Units Reference

Molar Mass 102.177 g·mol⁻¹ [1]

Boiling Point 121.1 °C [1]

Melting Point -103 °C [1]

Density 0.8350 g/cm³ at 20 °C [1]

Liquid Phase Heat

Capacity (Cp,liquid)
289.03

J·mol⁻¹·K⁻¹ at 298.15

K
[2]

Enthalpy of

Vaporization (ΔvapH)
See table below kJ·mol⁻¹ [3]

Enthalpy of Vaporization at Various Temperatures[3]

Temperature (K) Enthalpy of Vaporization (kJ·mol⁻¹)

298 45.4 ± 0.4

368 38.6 ± 0.2

Note: Explicit experimental data for the standard enthalpy of formation (ΔfH°) and standard

molar entropy (S°) for 2-methyl-2-pentanol in its liquid state were not readily available in the

searched literature. These values can be determined experimentally using techniques such as

bomb calorimetry in conjunction with Hess's Law.

Experimental Protocols
The determination of thermochemical data relies on precise experimental methodologies.

Below are detailed protocols for key experimental techniques used to measure the

thermodynamic properties of alcohols like 2-methyl-2-pentanol.

Bomb Calorimetry for Enthalpy of Combustion
The standard enthalpy of combustion, from which the standard enthalpy of formation can be

derived, is determined using a bomb calorimeter. This technique measures the heat released
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during the complete combustion of a substance in a constant-volume vessel.

Apparatus:

Parr-type bomb calorimeter

High-precision thermometer (graduated to 0.01 °C)

Ignition circuit

Oxygen tank with a pressure regulator

Pellet press

Fuse wire with a known heat of combustion

Crucible

Calorimeter bucket and jacket

Stirrer

Procedure:[4][5][6]

Sample Preparation: A known mass (typically around 1 gram) of 2-methyl-2-pentanol is
accurately weighed.[4] For liquid samples, a gelatin capsule may be used to contain the

sample.[5]

Bomb Assembly: The sample is placed in the crucible within the bomb. A measured length of

fuse wire is attached to the electrodes, ensuring it is in contact with the sample.[7]

Pressurization: The bomb is sealed and flushed with oxygen to purge any nitrogen. It is then

filled with pure oxygen to a pressure of approximately 25-30 atm.[4][6]

Calorimeter Setup: The bomb is placed in the calorimeter bucket, which is then filled with a

precise volume (e.g., 2000 mL) of distilled water. The entire assembly is placed within the

insulating jacket.[4][6]
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Temperature Equilibration: The stirrer is activated, and the system is allowed to reach

thermal equilibrium. The initial temperature is recorded at regular intervals (e.g., every

minute) for a period of time to establish a baseline.

Ignition: The sample is ignited by passing an electric current through the fuse wire.[4]

Post-Ignition Temperature Monitoring: The temperature is recorded at short intervals (e.g.,

every 30 seconds) as it rises, and then at longer intervals as it begins to cool, until a steady

rate of cooling is observed.[4]

Post-Experiment Analysis: The bomb is depressurized carefully. The length of the unburned

fuse wire is measured to determine the amount that combusted. The interior of the bomb is

inspected for any signs of incomplete combustion.[7]

Calculations: The heat capacity of the calorimeter system is determined by calibrating it with

a standard substance of known heat of combustion, such as benzoic acid.[6] The heat

released by the combustion of the 2-methyl-2-pentanol is then calculated from the

observed temperature change and the heat capacity of the calorimeter. Corrections are

made for the heat of combustion of the fuse wire. The standard enthalpy of combustion is

then calculated per mole of the alcohol.

Reaction Pathway Visualization
A significant reaction of tertiary alcohols like 2-methyl-2-pentanol is acid-catalyzed

dehydration, which leads to the formation of alkenes. This reaction proceeds through a

carbocation intermediate.
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Step 1: Protonation
Step 2: Formation of Carbocation

Step 3: Deprotonation and Alkene Formation
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- H₂O

2-Methyl-2-pentene
(Major Product)- H+

2-Methyl-1-pentene
(Minor Product)

- H+

H₂O

Click to download full resolution via product page

Caption: Acid-catalyzed dehydration of 2-methyl-2-pentanol.

The acid-catalyzed dehydration of 2-methyl-2-pentanol proceeds through a three-step

mechanism.[8] First, the hydroxyl group is protonated by an acid catalyst to form a good

leaving group (water).[8] Subsequently, the loss of a water molecule results in the formation of

a relatively stable tertiary carbocation.[8] Finally, a proton is eliminated from an adjacent carbon

to form a double bond, yielding an alkene. The major product is the more substituted and

therefore more stable alkene, 2-methyl-2-pentene, while the less substituted 2-methyl-1-

pentene is the minor product.[9]

It is important to note that as a tertiary alcohol, 2-methyl-2-pentanol is resistant to oxidation

under mild conditions because the carbon atom bearing the hydroxyl group does not have a

hydrogen atom attached to it.[10][11] Oxidation can only occur under harsh conditions that lead

to the cleavage of carbon-carbon bonds.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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